Cas no 1805078-71-0 (5-Chloro-4-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride)

• Product Name: 5-Chloro-4-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride
• CAS No: 1805078-71-0
• MF: C₇H₂Cl₂F₂INO
• MW: 351.904159069061
• CID: 4867612
• Update Time: 2025-10-29

5-Chloro-4-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride

• Inchi： 1S/C7H2Cl2F2INO/c8-2-1-13-7(12)4(5(9)14)3(2)6(10)11/h1,6H
• InChI Key： LVHPCPGMESKZAZ-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)Cl)=C(C(=CN=1)Cl)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 5-Chloro-4-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride

5-Chloro-4-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride (CAS No. 1805078-71-0)

The compound 5-Chloro-4-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride (CAS No. 1805078-71-0) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The presence of multiple halogen substituents, including chlorine, fluorine, and iodine, makes this compound particularly interesting due to its ability to undergo a variety of substitution and elimination reactions.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 5-Chloro-4-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride through a combination of nucleophilic aromatic substitution and Friedel-Crafts acylation techniques. These methods allow for the controlled introduction of halogen substituents at specific positions on the pyridine ring, ensuring high purity and structural integrity of the final product. The compound's structure has been thoroughly characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

One of the most promising applications of 5-Chloro-4-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride lies in its use as an intermediate in the synthesis of bioactive molecules. Its reactivity under mild conditions makes it an ideal candidate for constructing complex heterocyclic frameworks, which are often found in natural products and drug candidates. For instance, recent studies have demonstrated its utility in the synthesis of novel anti-inflammatory agents and kinase inhibitors.

In addition to its role in drug discovery, this compound has also been explored for its potential in materials science. The unique electronic properties imparted by the halogen substituents make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have reported enhanced charge transport properties in thin films incorporating this compound, suggesting its potential for next-generation electronic devices.

The toxicity profile of 5-Chloro-4-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride has been extensively studied to ensure its safe handling and application. Acute toxicity studies indicate that it exhibits low toxicity when used within recommended exposure limits. However, due to its reactive nature, appropriate personal protective equipment (PPE) is required during synthesis and manipulation.

Looking ahead, ongoing research is focused on optimizing the synthesis of 5-Chloro-4-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride to enhance yield and reduce production costs. Additionally, efforts are being made to explore its potential in other areas such as agrochemicals and advanced materials. The compound's versatility and reactivity make it a valuable addition to the arsenal of tools available to chemists and pharmacologists alike.